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Compound of Interest

Compound Name: Atropine oxide hydrochloride

Cat. No.: B1665318 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Atropine oxide hydrochloride, a derivative of the well-known anticholinergic agent atropine,

presents a unique profile of physicochemical properties critical for its consideration in research

and pharmaceutical development. As a tertiary amine N-oxide, it exhibits distinct characteristics

compared to its parent compound, influencing its solubility, stability, and interaction with

biological systems. This technical guide provides a comprehensive overview of the core

physicochemical properties of Atropine oxide hydrochloride, complete with experimental

methodologies and visual representations of its mechanism of action and analytical workflows.

Core Physicochemical Properties
The fundamental physicochemical characteristics of Atropine oxide hydrochloride are

summarized below. This data is essential for formulation development, analytical method

design, and understanding its pharmacokinetic profile.
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Property Value Source

Molecular Formula C₁₇H₂₄ClNO₄ [1][2]

Molecular Weight 341.83 g/mol [1][3]

CAS Number 4574-60-1 [1][2]

Appearance White to pale beige solid [1][4]

Melting Point 192-193 °C [1][3]

Solubility

Slightly soluble in DMSO,

Methanol, and Ethanol

(enhanced by heating and

sonication).

[1][4]

pKa
Estimated around 9.5 (pKb of

amine oxides is ~4.5)
[5]

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and identification of

Atropine oxide hydrochloride. While specific spectra for this derivative are not widely

published, data for the parent compound, atropine, and its salts provide a strong reference.
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Spectroscopic Technique Expected Characteristics

¹H NMR

Spectral data for atropine hydrochloride is

available and can be used as a reference. Key

signals would include those for the aromatic

protons of the phenyl group, the tropane ring

protons, and the N-methyl group. The N-oxide

formation would likely induce shifts in the

protons adjacent to the nitrogen atom.

¹³C NMR

Similar to ¹H NMR, the carbon spectrum would

show characteristic peaks for the phenyl, ester,

and tropane moieties. The carbon atoms

bonded to the nitrogen would be most affected

by N-oxidation.

Infrared (IR) Spectroscopy

The IR spectrum is expected to show

characteristic absorption bands for the hydroxyl

group (O-H stretch), the ester carbonyl group

(C=O stretch), the C-O stretch, and aromatic C-

H bonds. The N-O bond of the amine oxide

would also have a characteristic absorption.

Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular

weight of the compound. Fragmentation

patterns would likely involve the loss of the

tropic acid moiety and fragmentation of the

tropane ring.

Experimental Protocols
Detailed methodologies are crucial for the accurate determination of the physicochemical

properties of Atropine oxide hydrochloride. The following are generalized protocols that can

be adapted for this specific compound.

Melting Point Determination
Methodology: The melting point can be determined using a standard capillary melting point

apparatus. A small, finely powdered sample of Atropine oxide hydrochloride is packed into a
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capillary tube. The tube is placed in the apparatus, and the temperature is gradually increased.

The temperature range from which the substance begins to melt to when it is completely liquid

is recorded as the melting point.

Solubility Determination
Methodology (Shake-Flask Method):

Add an excess amount of Atropine oxide hydrochloride to a known volume of the desired

solvent (e.g., water, ethanol, DMSO) in a sealed flask.

Agitate the flask at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a sample of the supernatant and filter it to remove any remaining solid

particles.

Analyze the concentration of the dissolved Atropine oxide hydrochloride in the filtrate

using a validated analytical method, such as High-Performance Liquid Chromatography

(HPLC) with UV detection.

The determined concentration represents the solubility of the compound in that solvent at the

specified temperature.

pKa Determination
Methodology (Potentiometric Titration):

Prepare a solution of Atropine oxide hydrochloride of known concentration in water.

Titrate the solution with a standardized solution of a strong base (e.g., NaOH) while

monitoring the pH using a calibrated pH meter.

Record the pH values after each addition of the titrant.

Plot the pH of the solution as a function of the volume of titrant added.
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The pKa can be determined from the titration curve, typically at the half-equivalence point

where half of the amine has been neutralized.

Mechanism of Action and Signaling Pathway
Atropine oxide, the active moiety of Atropine oxide hydrochloride, functions as a competitive

antagonist of muscarinic acetylcholine receptors (mAChRs).[6] These receptors are involved in

a wide range of physiological processes mediated by the parasympathetic nervous system.
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Caption: Competitive antagonism of the muscarinic acetylcholine receptor by Atropine Oxide.

Experimental Workflows
Synthesis of Atropine Oxide Hydrochloride
The synthesis of Atropine oxide hydrochloride typically involves the N-oxidation of atropine

followed by salt formation with hydrochloric acid.
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Caption: A general workflow for the synthesis of Atropine oxide hydrochloride.

Analytical Workflow for Purity Determination
High-Performance Liquid Chromatography (HPLC) is a standard method for assessing the

purity of Atropine oxide hydrochloride.
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Caption: A typical workflow for the purity analysis of Atropine oxide hydrochloride by HPLC.

Conclusion
This technical guide has provided a detailed overview of the essential physicochemical

properties of Atropine oxide hydrochloride. The data and protocols presented herein are

intended to serve as a valuable resource for researchers and professionals in the field of drug

development. A thorough understanding of these properties is paramount for the rational

design of formulations, the development of robust analytical methods, and the successful

progression of this compound through the research and development pipeline. Further

characterization, particularly quantitative solubility studies across a range of pH values and
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detailed spectroscopic analysis, will be beneficial for a more complete understanding of this

promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ATROPINE N-OXIDE HYDROCHLORIDE | 4574-60-1 [chemicalbook.com]

2. Atropine oxide hydrochloride | C17H24ClNO4 | CID 6419888 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. echemi.com [echemi.com]

4. ATROPINE N-OXIDE HYDROCHLORIDE | 4574-60-1 [m.chemicalbook.com]

5. Amine oxide - Wikipedia [en.wikipedia.org]

6. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Physicochemical Properties of Atropine Oxide
Hydrochloride: An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665318#physicochemical-properties-of-atropine-
oxide-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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